Cas no 54261-71-1 (10-(2',4'-Dinitrophenylazo)-9-phenanthrol)

• Product Name: 10-(2',4'-Dinitrophenylazo)-9-phenanthrol
• CAS No: 54261-71-1
• MF: C₂₀H₁₂N₄O₅
• MW: 388.333084106445
• CID: 367095
• PubChem ID: 282098
• Update Time: 2025-04-19

10-(2',4'-Dinitrophenylazo)-9-phenanthrol Chemical and Physical Properties

Names and Identifiers

• 9-Phenanthrenol,10-[2-(2,4-dinitrophenyl)diazenyl]-
• 10-(2',4'-DINITROPHENYLAZO)-9-PHENANTHROL
• 10-(2′,4′-Dinitrophenylazo)-9-phenanthrol
• SCHEMBL20943080
• 10-(2,4-dinitrophenylhydrazono)-9,10-dihydro-phenanthren-9-one
• 9-Phenanthrenol, 10-[2-(2,4-dinitrophenyl)diazenyl]-
• 10-[2-(2,4-Dinitrophenyl)hydrazinylidene]phenanthren-9(10H)-one
• 9, mono[(2,4-dinitrophenyl)hydrazone]
• 54261-71-1
• 10-[(2,4-dinitrophenyl)diazenyl]phenanthren-9-ol
• NSC-135188
• 10-(2,4-DINITROPHENYLAZO)-9-PHENANTHROL
• 9,4-dinitrophenyl)hydrazone
• FT-0640232
• DTXSID601040835
• DTXSID80985184
• 66591-20-6
• AKOS024374934
• NSC135188
• DB-052526
• G86185
• 10-(2',4'-Dinitrophenylazo)-9-phenanthrol

• Inchi： 1S/C20H12N4O5/c25-20-16-8-4-2-6-14(16)13-5-1-3-7-15(13)19(20)22-21-17-10-9-12(23(26)27)11-18(17)24(28)29/h1-11,25H/b22-21+
• InChI Key： WIWQKZWDFCJGQY-QURGRASLSA-N
• SMILES： OC1C(=C2C=CC=CC2=C2C=CC=CC2=1)/N=N/C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 388.08100
• Monoisotopic Mass: 388.08076950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Refractive Index: 1.729
• PSA: 136.59000
• LogP: 6.97680

10-(2',4'-Dinitrophenylazo)-9-phenanthrol Security Information

• WGK Germany：3